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Introduction: The Imperative for Novel Antimicrobial
Agents
The escalating crisis of antimicrobial resistance (AMR) presents a formidable challenge to

global health. The relentless evolution of pathogens has rendered many conventional

antibiotics ineffective, creating an urgent need for the discovery and development of new

chemical entities with novel mechanisms of action.[1] Among the diverse scaffolds explored in

medicinal chemistry, hydrazide-hydrazone derivatives have emerged as a promising class of

compounds, exhibiting a wide spectrum of biological activities, including antimicrobial,

anticonvulsant, and anti-inflammatory properties. The core -C(=O)NHNH2 moiety of hydrazides

serves as a versatile pharmacophore, amenable to a variety of chemical modifications to

modulate biological activity.

This technical guide focuses on 2-(2-Bromophenoxy)acetohydrazide, a molecule that

combines the structural features of a phenoxyacetic acid derivative with a hydrazide functional

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1269691#bc-rfq
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1225531/full
https://www.benchchem.com/product/b1269691/docs?utm_src=pdf-body#application-of-2-2-bromophenoxy-acetohydrazide-in-antimicrobial-studies-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


group. The introduction of a bromine atom on the phenyl ring is of particular interest, as

halogens are known to often enhance the biological activity of organic compounds. This

document provides a comprehensive overview of the application of 2-(2-
Bromophenoxy)acetohydrazide in antimicrobial research, detailing robust protocols for its

evaluation, and discussing its potential mechanism of action and the critical assessment of its

therapeutic potential.

Physicochemical Properties and Synthesis Outline
2-(2-Bromophenoxy)acetohydrazide is a white to off-white crystalline solid. Its chemical

structure is characterized by a brominated benzene ring linked to an acetohydrazide moiety via

an ether bond.

A general synthetic route involves a two-step process:

Esterification: 2-Bromophenol is reacted with an ethyl haloacetate (e.g., ethyl chloroacetate

or bromoacetate) in the presence of a base (like anhydrous potassium carbonate) in a

suitable solvent (such as acetone or DMF) to yield the corresponding ethyl 2-(2-

bromophenoxy)acetate.

Hydrazinolysis: The resulting ester is then treated with hydrazine hydrate, typically in an

alcoholic solvent like ethanol, to produce 2-(2-Bromophenoxy)acetohydrazide.

The purity and identity of the synthesized compound should be rigorously confirmed using

standard analytical techniques such as melting point determination, FT-IR, ¹H-NMR, ¹³C-NMR,

and mass spectrometry.

Antimicrobial Evaluation: In-Depth Protocols
The preliminary assessment of the antimicrobial potential of 2-(2-
Bromophenoxy)acetohydrazide involves determining its ability to inhibit the growth of and/or

kill a panel of pathogenic microorganisms. The following protocols are foundational for these

investigations.

Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution
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The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism after overnight incubation.[2] The broth microdilution method is a

standardized and widely accepted technique for determining MIC values.

Materials:

96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

Bacterial/Fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

2-(2-Bromophenoxy)acetohydrazide stock solution (typically in DMSO)

Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

Negative control (broth and DMSO)

Resazurin solution (for viability indication, optional)

Incubator

Microplate reader

Procedure:

Preparation of Inoculum:

From a fresh agar plate, select 3-5 well-isolated colonies of the test microorganism.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in the test wells.

Serial Dilution in Microtiter Plate:

Add 100 µL of sterile broth to all wells of a 96-well plate.
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Add 100 µL of the 2-(2-Bromophenoxy)acetohydrazide stock solution to the first well of

a row and mix. This creates a 1:2 dilution.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

and so on, down the row. Discard 100 µL from the last well.

Inoculation:

Add 10 µL of the prepared microbial inoculum to each well, bringing the final volume to

110 µL.

Include a positive control (broth with inoculum and a standard antibiotic) and a

negative/sterility control (broth only) and a vehicle control (broth with inoculum and DMSO

at the highest concentration used).

Incubation:

Incubate the plates at 37°C for 18-24 hours for bacteria, and at 35°C for 24-48 hours for

fungi.

Reading the MIC:

The MIC is the lowest concentration of the compound at which there is no visible growth

(turbidity). This can be assessed visually or by using a microplate reader to measure

absorbance at 600 nm.

Optionally, add 20 µL of resazurin solution to each well and incubate for a further 2-4

hours. A color change from blue to pink indicates viable cells. The MIC is the lowest

concentration where the blue color is retained.

Troubleshooting for MIC Assays:
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Problem Possible Cause Solution

Inconsistent results between

replicates

Pipetting errors, improper

mixing, contamination.

Use calibrated pipettes, ensure

thorough mixing at each

dilution step, and maintain

sterile technique.[2]

Growth in all wells (including

high concentrations)

Inoculum too dense,

compound inactivity, or

resistance.

Verify the inoculum density

using the 0.5 McFarland

standard. Confirm the activity

of the compound with a known

sensitive strain.

No growth in any wells

(including growth control)

Inoculum too dilute, inactive

inoculum, or issues with the

growth medium.

Prepare a fresh inoculum and

verify its viability. Check the

quality and preparation of the

culture medium.

Skipped wells (growth at a

higher concentration than the

MIC)

Contamination, resistant

mutants, or compound

precipitation.

Repeat the assay with careful

sterile technique. If persistent,

consider the possibility of

resistant subpopulations.

Visually inspect wells for

compound precipitation.[3]

Protocol 2: Determination of Minimum
Bactericidal/Fungicidal Concentration (MBC/MFC)
The MBC/MFC is the lowest concentration of an antimicrobial agent required to kill a particular

microorganism.

Procedure:

Following the determination of the MIC, take a 10 µL aliquot from each well that showed no

visible growth.

Spot-plate the aliquot onto a fresh, antibiotic-free agar plate (e.g., Mueller-Hinton Agar for

bacteria, Sabouraud Dextrose Agar for fungi).
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Incubate the plates under the same conditions as the MIC assay.

The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial

inoculum count (i.e., no more than 0.1% of the original inoculum survives).

Cytotoxicity Assessment: Ensuring Selective
Toxicity
A crucial aspect of drug development is to ensure that the compound is selectively toxic to the

pathogen and exhibits minimal toxicity to host cells. The MTT assay is a colorimetric assay for

assessing cell metabolic activity and is a common primary screen for cytotoxicity.[4]

Protocol 3: MTT Cytotoxicity Assay
Materials:

Human cell line (e.g., HEK-293 - human embryonic kidney cells, or Vero - monkey kidney

epithelial cells)

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% Penicillin-Streptomycin

96-well cell culture plates

2-(2-Bromophenoxy)acetohydrazide stock solution (in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

CO₂ incubator

Microplate reader

Procedure:

Cell Seeding:
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Seed the 96-well plate with the chosen cell line at a density of approximately 1 x 10⁴ cells

per well in 100 µL of complete medium.

Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of 2-(2-Bromophenoxy)acetohydrazide in culture medium.

Remove the old medium from the wells and add 100 µL of the diluted compound solutions.

Include a vehicle control (medium with the highest concentration of DMSO used) and an

untreated control (medium only).

Incubation:

Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ atmosphere.

MTT Addition and Incubation:

Add 10 µL of the MTT solution to each well and incubate for 3-4 hours. During this time,

metabolically active cells will reduce the yellow MTT to purple formazan crystals.

Solubilization of Formazan:

Carefully remove the medium and add 100 µL of the solubilization solution to each well to

dissolve the formazan crystals.

Absorbance Measurement:

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the untreated

control.

Plot the percentage of viability against the compound concentration to determine the 50%

cytotoxic concentration (CC₅₀).
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Troubleshooting for MTT Assays:

Problem Possible Cause Solution

High background absorbance

Contamination of medium or

reagents, compound

interference.

Use fresh, sterile reagents.

Run a control with the

compound in cell-free medium

to check for direct reduction of

MTT.[5]

Low signal or poor dynamic

range

Low cell number, insufficient

incubation with MTT.

Optimize the initial cell seeding

density and increase the MTT

incubation time.[4]

Inconsistent results

Uneven cell seeding, edge

effects in the plate, pipetting

errors.

Ensure a homogenous cell

suspension before seeding.

Avoid using the outer wells of

the plate. Use a multichannel

pipette for additions.

Increased OD at higher

concentrations

The compound may be

stimulating cell metabolism at

low doses or interfering with

the assay.

Visually inspect the cells under

a microscope for signs of

stress. Consider alternative

viability assays like Neutral

Red or LDH release.[5]

Interpreting the Data: The Selectivity Index
The therapeutic potential of a new antimicrobial agent is not solely defined by its potency but

also by its safety. The Selectivity Index (SI) is a critical parameter that quantifies this

relationship. It is calculated as the ratio of the compound's cytotoxicity to its antimicrobial

activity.

SI = CC₅₀ / MIC

A higher SI value is desirable, as it indicates that the compound is more toxic to the pathogen

than to the host cells.[6][7] A compound with a high SI has a wider therapeutic window and is a

more promising candidate for further development.
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Proposed Mechanism of Action
The precise mechanism of action of 2-(2-Bromophenoxy)acetohydrazide would require

dedicated and extensive investigation. However, based on the known activities of related

compounds, several plausible targets can be proposed.

Inhibition of DNA Gyrase: Many quinoline-based compounds, which share some structural

similarities with the aromatic portion of our target molecule, are known to inhibit bacterial

DNA gyrase, an essential enzyme for DNA replication.[8] The hydrazide moiety can also play

a role in binding to the enzyme.

Disruption of Cell Membrane Integrity: The lipophilic nature of the bromophenyl group may

facilitate the compound's insertion into the bacterial cell membrane, leading to its disruption,

increased permeability, and ultimately, cell death.

Inhibition of Essential Enzymes: Hydrazide derivatives have been reported to inhibit a variety

of microbial enzymes. For instance, some studies suggest that phenoxy acetohydrazide

derivatives can act as urease inhibitors. While not a universal antimicrobial target, this

highlights the potential for this class of compounds to interfere with specific metabolic

pathways.

The presence of the bromine atom can influence the compound's electronic properties and

lipophilicity, potentially enhancing its ability to cross cell membranes and interact with its target.

Structure-activity relationship (SAR) studies on related halogenated phenoxyacetohydrazides

have shown that the position and nature of the halogen substituent can significantly impact

antimicrobial potency.[9]

Visualizing the Workflow and Potential Mechanism
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Conclusion and Future Directions
2-(2-Bromophenoxy)acetohydrazide represents a molecule of interest within the broader

class of phenoxy acetohydrazide derivatives for antimicrobial drug discovery. The protocols

detailed in this guide provide a robust framework for its initial evaluation, encompassing

efficacy against a range of pathogens and a preliminary safety profile through in vitro

cytotoxicity assays. The determination of the MIC, MBC/MFC, and the selectivity index are

critical first steps in ascertaining the therapeutic potential of this compound.

Future research should focus on expanding the panel of microorganisms tested, including

clinically relevant drug-resistant strains. Elucidating the precise mechanism of action through

biochemical assays, transcriptomics, and proteomics will be essential for understanding how

this compound exerts its antimicrobial effects and for identifying potential resistance

mechanisms. Further structural modifications to the 2-(2-Bromophenoxy)acetohydrazide
scaffold, guided by SAR studies, could lead to the development of even more potent and

selective antimicrobial agents, contributing to the arsenal needed to combat the growing threat

of antimicrobial resistance.

References
ResearchGate. (n.d.). What common issues should be aware of when interpreting MIC

values? Are there any specific trouble shooting steps required for variability in result?

Retrieved from [Link]

ResearchGate. (n.d.). I am having problems in getting results in MTT assay. How do I rectify

it? Retrieved from [Link]

MDPI. (2025). Antimicrobial and Anti-Inflammatory Activity of N-(2-Bromo-phenyl)-2-hydroxy-

benzamide Derivatives and Their Inclusion Complexes. Pharmaceutics. Retrieved from [Link]

National Institutes of Health. (2016). Antimicrobial activity, improved cell selectivity and mode

of action of short PMAP-36-derived peptides against bacteria and Candida. Scientific

Reports. Retrieved from [Link]

National Institutes of Health. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and

Interpretation in Bulk and Single-Cell Analysis. International Journal of Molecular Sciences.

Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b1269691/docs?utm_src=pdf-body#application-of-2-2-bromophenoxy-acetohydrazide-in-antimicrobial-studies-a-technical-guide
https://www.benchchem.com/product/b1269691/docs?utm_src=pdf-body#application-of-2-2-bromophenoxy-acetohydrazide-in-antimicrobial-studies-a-technical-guide
https://www.researchgate.net/post/What_common_issues_should_be_aware_of_when_interpreting_MIC_values_Are_there_any_specific_trouble_shooting_steps_required_for_variability_in_result
https://www.researchgate.net/post/I-am-having-problems-in-getting-results-in-MTT-assay-How-do-I-rectify-it
https://www.mdpi.com/1999-4923/17/7/869
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4889569/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8659559/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed. (2025). Synthesis of novel phenoxyacetohydrazide compounds and evaluation

therapeutic potential exhibit as anti-inflammatory and anti-angiogenic. PLOS ONE. Retrieved

from [Link]

National Institutes of Health. (2024). Skipped wells and scientific error during fosfomycin

agar dilution and broth microdilution lead to inconsistent minimal inhibitory concentrations

and may be cause for reevaluating testing methods for Klebsiella pneumoniae. mSphere.

Retrieved from [Link]

National Institutes of Health. (2021). Effective Drug Concentration and Selectivity Depends

on Fraction of Primitive Cells. International Journal of Molecular Sciences. Retrieved from

[Link]

American Chemical Society. (2023). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-

Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase

Inhibitors. ACS Omega. Retrieved from [Link]

Frontiers. (2023). Impact of selective reporting of antimicrobial susceptibility testing report on

clinicians' prescribing behavior of antibiotics. Frontiers in Microbiology. Retrieved from [Link]

ResearchGate. (2019). Synthesis, in silico study and in vitro anti-microbial evaluation of

some new N-benzoyl-N'-[2-(4-chloro-phenoxy)-acetyl]-hydrazides analogs. Retrieved from

[Link]

BMG LABTECH. (2023). Top instrument considerations for an MTT assay: Enhancing cell

viability testing accuracy. Retrieved from [Link]

MDPI. (2024). Issues with Cefiderocol Testing: Comparing Commercial Methods to Broth

Microdilution in Iron-Depleted Medium—Analyses of the Performances, ATU, and Trailing

Effect According to EUCAST Initial and Revised Interpretation Criteria. Diagnostics.

Retrieved from [Link]

MDPI. (2023). Design, Synthesis, and In Vitro and In Vivo Bioactivity Studies of Hydrazide–

Hydrazones of 2,4-Dihydroxybenzoic Acid. Molecules. Retrieved from [Link]

World Journal of Biology Pharmacy and Health Sciences. (2023). A review of compounds

derivatives with antimicrobial activities. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/41004560/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11209351/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8123891/
https://pubs.acs.org/doi/10.1021/acsomega.3c01160
https://www.frontiersin.org/articles/10.3389/fmicb.2023.1235619/full
https://www.researchgate.net/publication/334239859_Synthesis_in_silico_study_and_in_vitro_anti-microbial_evaluation_of_some_new_N-benzoyl-N'-2-4-chloro-phenoxy-acetyl-hydrazides_analogs
https://www.bmglabtech.com/en/blog/top-instrument-considerations-for-an-mtt-assay
https://www.mdpi.com/2075-4418/14/20/2253
https://www.mdpi.com/1420-3049/29/1/1
https://www.wjbphs.com/sites/default/files/WJBPHS-2023-0382.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


YouTube. (2025). MIC Assay Calculations: Mastering Dilution Factors & Antibiotic

Concentrations. Retrieved from [Link]

Journal of Pharmaceutical and Scientific Innovation. (2013). Synthesis, Characterization and

Antimicrobial activity of some new phenyl moiety. Retrieved from [Link]

Oxford Academic. (2025). AI-guided discovery and optimization of antimicrobial peptides

through species-aware language model. Briefings in Bioinformatics. Retrieved from [Link]

MDPI. (2017). Synthesis and Antibacterial Evaluation of New Sulfone Derivatives Containing

2-Aroxymethyl-1,3,4-Oxadiazole/Thiadiazole Moiety. Molecules. Retrieved from [Link]

Worldwide Journals. (2016). Pharmaceutical Science Synthesis And in-Vitro Anti Bacterial

Activity of 2-(2-Benzyl-4-Chlorophenoxy) Acetohydrazide As Triazole. Retrieved from [Link]

ResearchGate. (n.d.). The calculated values of the selectivity index (SI) of some compounds.

Retrieved from [Link]

Protocol Online. (n.d.). MTT Methods, Protocols and Troubleshootings. Retrieved from [Link]

National Institutes of Health. (2024). Antibiotic susceptibility testing using minimum inhibitory

concentration (MIC) assays. Nature Protocols. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Frontiers | Impact of selective reporting of antimicrobial susceptibility testing report on
clinicians’ prescribing behavior of antibiotics [frontiersin.org]

2. researchgate.net [researchgate.net]

3. Skipped wells and scientific error during fosfomycin agar dilution and broth microdilution
lead to inconsistent minimal inhibitory concentrations and may be cause for reevaluating
testing methods for Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.youtube.com/watch?v=video_id
https://jpsionline.com/admin/php/uploads/192_pdf.pdf
https://academic.oup.com/bib/article/26/4/bbae311/7911961
https://www.mdpi.com/1420-3049/22/1/71
https://www.worldwidejournals.com/paripex/recent_issues_pdf/2016/May/pharmaceutical-science-synthesis-and-in-vitro-anti-bacterial-activity-of-2-2-benzyl-4-chlorophenoxy-acetohydrazide-as-triazole_May_2016_1717158832_1201121.pdf
https://www.researchgate.net/figure/The-calculated-values-of-the-selectivity-index-SI-of-some-compounds_tbl1_351239962
https://www.protocol-online.org/biology-forums-2/posts/30398.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11543883/
https://www.benchchem.com/product/b1269691?utm_src=pdf-custom-synthesis#bc-rfq
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1225531/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1225531/full
https://www.researchgate.net/post/What_common_issues_should_be_aware_of_when_interpreting_MIC_values_Are_there_any_specific_trouble_shooting_steps_required_for_variability_in_result
https://pmc.ncbi.nlm.nih.gov/articles/PMC11302225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11302225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11302225/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell
Analysis - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Antimicrobial activity, improved cell selectivity and mode of action of short PMAP-36-
derived peptides against bacteria and Candida - PMC [pmc.ncbi.nlm.nih.gov]

7. Effective Drug Concentration and Selectivity Depends on Fraction of Primitive Cells - PMC
[pmc.ncbi.nlm.nih.gov]

8. pubs.acs.org [pubs.acs.org]

9. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application of 2-(2-Bromophenoxy)acetohydrazide in
Antimicrobial Studies: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269691/docs#application-of-2-2-bromophenoxy-
acetohydrazide-in-antimicrobial-studies-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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